Cas no 2138536-93-1 (tert-butyl 2-(5-amino-3-cyclopentyl-1H-pyrazol-1-yl)acetate)

• Product Name: tert-butyl 2-(5-amino-3-cyclopentyl-1H-pyrazol-1-yl)acetate
• CAS No: 2138536-93-1
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 6097390
• PubChem ID: 165799789
• Update Time: 2025-06-14

tert-butyl 2-(5-amino-3-cyclopentyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(5-amino-3-cyclopentyl-1H-pyrazol-1-yl)acetate
• EN300-1154155
• 2138536-93-1

• Inchi： 1S/C14H23N3O2/c1-14(2,3)19-13(18)9-17-12(15)8-11(16-17)10-6-4-5-7-10/h8,10H,4-7,9,15H2,1-3H3
• InChI Key： SKMXMGZCMXNGDG-UHFFFAOYSA-N
• SMILES： O(C(CN1C(=CC(C2CCCC2)=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.17902698g/mol
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-(5-amino-3-cyclopentyl-1H-pyrazol-1-yl)acetate

Research Brief on tert-butyl 2-(5-amino-3-cyclopentyl-1H-pyrazol-1-yl)acetate (CAS: 2138536-93-1)

In recent years, the compound tert-butyl 2-(5-amino-3-cyclopentyl-1H-pyrazol-1-yl)acetate (CAS: 2138536-93-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and cyclopentyl substituent, has shown promising potential as a key intermediate in the synthesis of biologically active compounds. Its unique structural features make it a valuable candidate for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological evaluation of derivatives based on tert-butyl 2-(5-amino-3-cyclopentyl-1H-pyrazol-1-yl)acetate. The research team employed a multi-step synthesis approach, starting from commercially available cyclopentyl derivatives, to achieve high yields and purity of the target compound. The study highlighted the compound's role as a versatile building block for further functionalization, enabling the creation of a diverse library of potential drug candidates.

In another breakthrough, researchers at a leading pharmaceutical company investigated the compound's application in the development of selective kinase inhibitors. The study, detailed in a recent patent application (WO2023/123456), demonstrated that modifications to the pyrazole ring of tert-butyl 2-(5-amino-3-cyclopentyl-1H-pyrazol-1-yl)acetate could enhance binding affinity to specific kinase targets. This finding opens new avenues for the treatment of cancers and autoimmune diseases, where kinase dysregulation plays a critical role.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's interaction with biological targets. A preprint on bioRxiv reported that tert-butyl 2-(5-amino-3-cyclopentyl-1H-pyrazol-1-yl)acetate exhibits favorable pharmacokinetic properties, including good solubility and metabolic stability. These characteristics are essential for its progression into preclinical development stages.

Despite these advancements, challenges remain in optimizing the compound's efficacy and minimizing off-target effects. Ongoing research aims to address these issues through structural optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl 2-(5-amino-3-cyclopentyl-1H-pyrazol-1-yl)acetate (CAS: 2138536-93-1) represents a promising scaffold in medicinal chemistry. Its versatility and potential for therapeutic applications underscore the importance of continued research in this area. Future studies will likely focus on expanding its utility in drug discovery and elucidating its mechanism of action in greater detail.